Cas no 2229245-01-4 (tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate
• CAS No: 2229245-01-4
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 6331616
• PubChem ID: 165694808
• Update Time: 2025-07-02

tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate
• tert-butyl 3-{2-[(3-methylazetidin-3-yl)oxy]ethyl}piperidine-1-carboxylate
• EN300-1895320
• 2229245-01-4

• Inchi： 1S/C16H30N2O3/c1-15(2,3)21-14(19)18-8-5-6-13(10-18)7-9-20-16(4)11-17-12-16/h13,17H,5-12H2,1-4H3
• InChI Key： BZANGANAUYYCPU-UHFFFAOYSA-N
• SMILES： O(CCC1CN(C(=O)OC(C)(C)C)CCC1)C1(C)CNC1

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate

Terbutyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate: A Novel Bioactive Compound with Potential Applications in Drug Discovery

Terbutyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate is a structurally complex molecule that represents a significant advancement in the field of medicinal chemistry. This compound, with the CAS number 2229245-01-4, is characterized by its unique combination of piperidine and azetidine moieties, which are known to play critical roles in the design of bioactive molecules. Recent studies have highlighted the potential of this compound as a precursor for the development of novel therapeutics targeting a range of physiological processes.

The chemical structure of tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate features a piperidine ring functionalized with an ethyl chain containing a 3-methylazetidine group. The presence of the tert-butyl group at the piperidine ring enhances the compound's stability and solubility, making it a promising candidate for pharmaceutical applications. The azetidine moiety, a four-membered ring with an amine functionality, is particularly noteworthy due to its ability to form hydrogen bonds with biological targets, a property that has been extensively explored in drug design.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the utility of compounds like tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate in modulating ion channel activity. The azetidine group's capacity to interact with specific ion channels, such as sodium or potassium channels, has been linked to its potential use in treating neurological disorders. This finding aligns with broader trends in the development of small molecule therapeutics that target ion channel dysfunction, a strategy that has shown promise in conditions like epilepsy and chronic pain.

The synthesis of tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate involves a multi-step process that highlights the importance of precise chemical engineering in drug development. Key steps include the formation of the azetidine ring through ring-opening reactions and the subsequent coupling with the piperidine derivative. This synthetic pathway is critical for ensuring the compound's purity and structural integrity, which are essential for its biological activity.

One of the most intriguing aspects of tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate is its potential as a prodrug. Prodrug strategies are widely employed in pharmaceutical science to improve the pharmacokinetic properties of active compounds. The tert-butyl group, acting as a protective moiety, can be cleaved in vivo to release the active drug, thereby enhancing bioavailability and reducing toxicity. This property is particularly relevant in the context of developing therapies for diseases where systemic delivery of active agents is challenging.

Recent studies have also explored the use of tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate in the treatment of inflammatory conditions. The compound's ability to modulate the activity of enzymes involved in the inflammatory response, such as phospholipase A2, has been shown to reduce inflammation in preclinical models. These findings are significant given the growing need for effective anti-inflammatory agents in the management of chronic diseases like rheumatoid arthritis and inflammatory bowel disease.

The molecular dynamics of tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate are further enhanced by its interactions with biological membranes. The hydrophobic nature of the tert-butyl group facilitates membrane penetration, a critical factor in the compound's ability to reach intracellular targets. This property is particularly advantageous in the design of drugs that target membrane-bound receptors or ion channels, which are common therapeutic targets in many diseases.

Advancements in computational chemistry have also contributed to the understanding of tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate's potential applications. Molecular docking studies have revealed that the compound can bind to specific protein targets with high affinity, suggesting its utility in the development of targeted therapies. These computational models are instrumental in predicting the compound's behavior in vivo, thereby reducing the need for extensive experimental testing in early drug development stages.

Despite its promising properties, the development of tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate as a therapeutic agent requires further investigation. Challenges such as optimizing its pharmacokinetic profile and ensuring its safety in long-term use must be addressed. However, the compound's structural versatility and the growing body of evidence supporting its biological activity position it as a valuable candidate for future drug discovery efforts.

In conclusion, tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate represents a significant contribution to the field of medicinal chemistry. Its unique structure and potential applications in the treatment of various diseases underscore the importance of continued research into this compound. As the pharmaceutical industry continues to prioritize the development of innovative therapies, compounds like tert-butyl 3-{2-(3-methylazetidin-3-yl)oxyethyl}piperidine-1-carboxylate will likely play a crucial role in shaping the future of drug discovery.